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Compound of Interest

Compound Name: GSK097

Cat. No.: B11931004 Get Quote

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for GSK097 is not

publicly available. The following procedures are based on established best practices for the

safe handling and disposal of potent, novel research compounds. It is imperative that all

laboratory personnel consult their institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations.

GSK097 is a potent and selective inhibitor of the second bromodomain (BD2) of the

Bromodomain and Extra-Terminal domain (BET) proteins. Due to its high potency and the

limited availability of comprehensive safety data, all waste materials contaminated with

GSK097 must be treated as hazardous. The following guidelines provide a framework for the

safe management and disposal of GSK097 waste streams in a research laboratory setting.

Waste Stream Management
Proper segregation, containment, and labeling of waste are foundational to safe laboratory

operations. All waste containers must be kept closed except when adding waste and should be

stored in a designated Satellite Accumulation Area (SAA) away from incompatible materials.[1]
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Waste Stream
Category

Description
Recommended
Container

Key Disposal &
Safety Guidelines

Solid Waste

Contaminated

Personal Protective

Equipment (PPE)

such as gloves and

gowns, disposable

labware (e.g., pipette

tips, microfuge tubes,

vials), and absorbent

materials from spill

cleanups.

Labeled, puncture-

resistant container

with a securely sealed

lid. A heavy-duty

plastic liner should be

used.

Do not dispose of in

regular trash. All

materials, even those

with trace

contamination, should

be treated as

hazardous waste.[2]

[3]

Liquid Waste

(Aqueous)

Solutions of GSK097

in aqueous buffers or

media.

Labeled, leak-proof,

and chemically

compatible container

(e.g., High-Density

Polyethylene - HDPE).

Never dispose of

down the drain.[4]

Store in secondary

containment to

prevent spills.[1][5]

Liquid Waste

(Organic)

Solutions of GSK097

dissolved in organic

solvents (e.g., DMSO,

ethanol).

Labeled, leak-proof,

and solvent-

compatible container

(glass or appropriate

plastic).

Segregate

halogenated and non-

halogenated solvent

waste streams. Store

in a flammable-liquids

cabinet if appropriate

and use secondary

containment.[5][6]

Sharps Waste

Needles, syringes,

glass Pasteur

pipettes, or any other

sharp items

contaminated with

GSK097.

Labeled, puncture-

proof, and leak-

resistant sharps

container.

Place sharps directly

into the container

immediately after use

to prevent injury. Do

not recap needles.[7]

Step-by-Step Disposal Protocol
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Waste Identification and Segregation: At the point of generation, determine the appropriate

waste stream category for the item to be discarded. Place the waste into the corresponding,

pre-labeled container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("GSK097"), and a clear description of the contents (e.g., "Aqueous

GSK097 Waste," "Contaminated Gloves"). The date accumulation begins must also be

noted.

Secure Storage: Store all waste containers in a designated Satellite Accumulation Area

(SAA) within the laboratory.[1][8] This area must be under the control of laboratory

personnel. Ensure incompatible waste streams (e.g., acids and bases, oxidizers and

flammables) are segregated.[1]

Arrange for Pickup: Once a waste container is full (not exceeding 90% capacity for liquids) or

has been in storage for the maximum time allowed by your institution (typically up to one

year), contact your EHS department to schedule a hazardous waste pickup.[1][2]

Decontamination: After experiments, decontaminate all non-disposable equipment and

surfaces that may have come into contact with GSK097 using a validated cleaning agent.[3]

All materials used for decontamination (e.g., wipes) must be disposed of as solid hazardous

waste.[3]

Empty Containers: Empty containers that held the neat (undiluted) GSK097 compound must

be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous liquid waste.[4][6] After triple-rinsing, the container can typically be disposed of in

the regular trash, but confirm this procedure with your EHS department.[4]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of waste

generated from work with GSK097.
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1. Point of Waste Generation

2. Waste Identification

3. Segregation & Collection

4. Interim Storage

5. Final Disposal

Experiment with GSK097 Complete
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Caption: Decision workflow for the safe disposal of GSK097 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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